Cas no 92118-22-4 (Isonicotine)
Isonicotine structure
Product Name:Isonicotine
CAS No:92118-22-4
MF:C10H14N2
MW:162.231562137604
CID:800415
PubChem ID:545517
Update Time:2025-04-19
Isonicotine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-(1-methyl-3-pyrrolidinyl)-
- Isonicotine
- 3-(1-methylpyrrolidin-3-yl)pyridine
- 2-(1-methyl-pyrrolidin-3-yl)-pyridine
- 3-(1-Methyl-3-pyrrolidinyl)pyridine
- 3-(1-Methyl-pyrrolidin-3-yl)-pyridin
- 3-(1-methyl-pyrrolidin-3-yl)-pyridine
- 3-isonicotine
- SCHEMBL594413
- AKOS006273306
- DTXSID50337914
- 92118-22-4
- DB-228274
-
- Inchi: 1S/C10H14N2/c1-12-6-4-10(8-12)9-3-2-5-11-7-9/h2-3,5,7,10H,4,6,8H2,1H3
- InChI Key: UEIZUEWXLJOVLD-UHFFFAOYSA-N
- SMILES: N1(C)CCC(C2C=NC=CC=2)C1
Computed Properties
- Exact Mass: 162.11600
- Monoisotopic Mass: 162.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.1A^2
- XLogP3: 1.1
Experimental Properties
- Density: 1.032
- Boiling Point: 255.2°C at 760 mmHg
- Flash Point: 108.1°C
- Refractive Index: 1.539
- PSA: 16.13000
- LogP: 1.43860
Isonicotine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I821710-1mg |
Isonicotine |
92118-22-4 | 1mg |
$173.00 | 2023-05-18 | ||
| TRC | I821710-2mg |
Isonicotine |
92118-22-4 | 2mg |
$322.00 | 2023-05-18 | ||
| TRC | I821710-5mg |
Isonicotine |
92118-22-4 | 5mg |
$798.00 | 2023-05-18 | ||
| TRC | I821710-10mg |
Isonicotine |
92118-22-4 | 10mg |
$1298.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207770-1 mg |
Isonicotine, |
92118-22-4 | 1mg |
¥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207770-1mg |
Isonicotine, |
92118-22-4 | 1mg |
¥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AD04713-1mg |
3-(1-METHYL-3-PYRROLIDINYL)PYRIDINE |
92118-22-4 | 1mg |
$1144.00 | 2024-07-18 | ||
| A2B Chem LLC | AD04713-5mg |
3-(1-METHYL-3-PYRROLIDINYL)PYRIDINE |
92118-22-4 | 5mg |
$2550.00 | 2024-07-18 |
Isonicotine Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
92118-22-4 (Isonicotine) Related Products
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